Cas no 2228958-94-7 (1-2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)ethylcyclopropan-1-amine)

1-2-(4,5,6,7-Tetrahydro-1-benzothiophen-3-yl)ethylcyclopropan-1-amine is a structurally unique amine derivative featuring a fused tetrahydrobenzothiophene core linked to a cyclopropylamine moiety. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a versatile intermediate or pharmacophore. The cyclopropylamine group enhances metabolic stability and bioavailability, while the tetrahydrobenzothiophene scaffold offers opportunities for further functionalization. Its rigid structure may contribute to selective binding interactions, making it valuable in the development of receptor-targeted compounds. The product is typically synthesized under controlled conditions to ensure high purity and consistency, suitable for research applications in drug discovery and chemical biology.
1-2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)ethylcyclopropan-1-amine structure
2228958-94-7 structure
Product Name:1-2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)ethylcyclopropan-1-amine
CAS No:2228958-94-7
MF:C13H19NS
MW:221.361662149429
CID:6420119
PubChem ID:165676019
Update Time:2025-06-12

1-2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)ethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1-2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)ethylcyclopropan-1-amine
    • EN300-1767973
    • 1-[2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)ethyl]cyclopropan-1-amine
    • 2228958-94-7
    • Inchi: 1S/C13H19NS/c14-13(7-8-13)6-5-10-9-15-12-4-2-1-3-11(10)12/h9H,1-8,14H2
    • InChI Key: CKSJVZZRYVUOOR-UHFFFAOYSA-N
    • SMILES: S1C=C(C2=C1CCCC2)CCC1(CC1)N

Computed Properties

  • Exact Mass: 221.12382078g/mol
  • Monoisotopic Mass: 221.12382078g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 54.3Ų

1-2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)ethylcyclopropan-1-amine Pricemore >>

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Additional information on 1-2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)ethylcyclopropan-1-amine

Comprehensive Overview of 1-2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)ethylcyclopropan-1-amine (CAS No. 2228958-94-7)

The compound 1-2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)ethylcyclopropan-1-amine (CAS No. 2228958-94-7) is a structurally unique molecule that has garnered significant interest in pharmaceutical and chemical research. Its complex name reflects its intricate molecular architecture, which combines a tetrahydrobenzothiophene core with a cyclopropylamine moiety. This combination of functional groups makes it a promising candidate for various applications, particularly in drug discovery and development.

Researchers and industry professionals often search for terms like "synthesis of 1-2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)ethylcyclopropan-1-amine" or "CAS 2228958-94-7 applications" to explore its potential. The compound's unique structure suggests it could interact with biological targets in novel ways, making it a subject of interest for those studying central nervous system (CNS) disorders or enzyme modulation. Its cyclopropylamine group, in particular, is known for its ability to enhance metabolic stability, a feature highly sought after in modern medicinal chemistry.

In recent years, the demand for innovative small molecules like 1-2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)ethylcyclopropan-1-amine has surged, driven by advancements in high-throughput screening and computational drug design. The compound's tetrahydrobenzothiophene scaffold is particularly noteworthy, as it is often associated with bioactive molecules that exhibit anti-inflammatory or neuroprotective properties. This has led to increased curiosity about its potential therapeutic applications, especially in areas like neurodegenerative diseases and mood disorders.

Another area of interest is the compound's chemical stability and solubility profile, which are critical factors for pharmaceutical formulation. Researchers frequently inquire about "CAS 2228958-94-7 solubility" or "1-2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)ethylcyclopropan-1-amine stability studies" to assess its suitability for drug development. Preliminary studies suggest that its cyclopropylamine moiety may contribute to improved pharmacokinetic properties, such as enhanced oral bioavailability and blood-brain barrier penetration.

The synthesis of 1-2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)ethylcyclopropan-1-amine is another hot topic, with many searching for "efficient synthesis routes for CAS 2228958-94-7". Current methods often involve multi-step organic reactions, including cyclization and amination processes, to construct its distinctive framework. Optimizing these synthetic pathways is crucial for scaling up production and ensuring cost-effectiveness in industrial applications.

Beyond pharmaceuticals, the compound's potential extends to material science and catalysis. Its unique structure could serve as a building block for functional materials or as a ligand in transition metal catalysis. This versatility makes it a valuable subject for interdisciplinary research, bridging gaps between chemistry, biology, and engineering.

In summary, 1-2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)ethylcyclopropan-1-amine (CAS No. 2228958-94-7) is a compound of significant scientific and industrial interest. Its complex structure, combined with its potential applications in drug discovery, material science, and catalysis, positions it as a focal point for future research. As advancements in synthetic chemistry and molecular design continue, this compound is likely to play an increasingly important role in addressing some of the most pressing challenges in science and medicine.

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